Cas no 477500-04-2 (N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide)

• Product Name: N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide
• CAS No: 477500-04-2
• MF: C₂₃H₁₆N₂OS
• MW: 368.450943946838
• CID: 5843845
• PubChem ID: 4348393
• Update Time: 2025-05-24

N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-1-naphthamide
• 1-Naphthalenecarboxamide, N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-
• N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)naphthalene-1-carboxamide
• 477500-04-2
• AKOS024601193
• N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide
• F0846-0601
• Oprea1_408901

• Inchi： 1S/C23H16N2OS/c1-25-21-18-11-5-3-8-16(18)13-14-20(21)27-23(25)24-22(26)19-12-6-9-15-7-2-4-10-17(15)19/h2-14H,1H3
• InChI Key： ALLCZYQVQCYCCP-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=C4C(C=CC=C4)=CC=C3S2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 368.09833431g/mol
• Monoisotopic Mass: 368.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 599.4±33.0 °C(Predicted)
• pka: -0.23±0.20(Predicted)

Additional information on N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide

N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide: A Comprehensive Overview

The compound with the CAS number 477500-04-2 is a fascinating molecule known as N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide. This intricate structure has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacological properties and potential therapeutic applications. The molecule's composition, featuring a naphthalene core linked to a thiazole ring system, makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both naphthalene and thiazole moieties. These fused ring systems are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide contributes to its unique chemical and biological profile. The presence of the double bond in the thiazole ring and the methyl group at the 1-position of the naphtho[1,2-d][1,3]thiazole system enhances its reactivity and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes involved in cancer progression. Studies have shown that molecules with similar structural motifs can interfere with key signaling pathways that drive tumor growth. For instance, the naphthalene ring can interact with hydrophobic pockets in protein targets, while the thiazole moiety can engage in hydrogen bonding or coordinate with metal ions. This dual interaction mechanism makes N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide a versatile scaffold for designing novel anticancer agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that it can effectively bind to enzymes such as kinases and cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. The predicted binding affinities and interaction profiles align well with experimental data obtained from enzyme inhibition assays. These findings suggest that this compound may serve as a lead compound for further optimization into a potent anticancer drug.

The synthesis of N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the naphtho[1,2-d][1,3]thiazole core requires multi-step reactions involving cyclization and functional group transformations. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis process and improved yields significantly.

In addition to its potential as an anticancer agent, this compound has shown promise in other therapeutic areas. Preliminary studies suggest that it may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The ability of the naphthalene-thiazole scaffold to interact with various biological targets makes it a valuable platform for drug discovery. Researchers are exploring ways to modify its structure to enhance its potency and selectivity for specific disease targets.

The development of new drug candidates is often hampered by issues related to bioavailability and toxicity. However, preliminary pharmacokinetic studies indicate that N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide has favorable properties that could make it suitable for clinical use. Its moderate solubility in organic solvents suggests that it can be formulated into effective drug formulations. Furthermore, its stability under various conditions enhances its practicality for further development.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and experimental data, scientists can identify key structural features that contribute to its biological activity. This information will guide the synthesis of analogs with improved efficacy and reduced side effects. Collaborative efforts between chemists and biologists will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]naphthalene-1-carboxamide (CAS no 477500-04-2) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of naphthalene and thiazole moieties makes it an attractive candidate for developing novel therapeutics targeting cancer and inflammation. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to future medical treatments.